Cas no 168619-59-8 (4-Pyridinecarboxylic acid, 2-(1H-pyrrol-1-yl)-, methyl ester)

4-Pyridinecarboxylic acid, 2-(1H-pyrrol-1-yl)-, methyl ester structure
168619-59-8 structure
Product Name:4-Pyridinecarboxylic acid, 2-(1H-pyrrol-1-yl)-, methyl ester
CAS No:168619-59-8
MF:C11H10N2O2
MW:202.209302425385
CID:1349438
Update Time:2024-08-17

4-Pyridinecarboxylic acid, 2-(1H-pyrrol-1-yl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 4-Pyridinecarboxylic acid, 2-(1H-pyrrol-1-yl)-, methyl ester
    • Inchi: 1S/C11H10N2O2/c1-15-11(14)9-4-5-12-10(8-9)13-6-2-3-7-13/h2-8H,1H3
    • InChI Key: CICHPSPLOWVVAJ-UHFFFAOYSA-N
    • SMILES: C1(N2C=CC=C2)=NC=CC(C(OC)=O)=C1

Computed Properties

  • Exact Mass: 202.0743

Experimental Properties

  • Density: 1.18±0.1 g/cm3(Predicted)
  • Boiling Point: 348.2±27.0 °C(Predicted)
  • PSA: 44.12
  • pka: -2.18±0.27(Predicted)
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